Cas no 1247929-41-4 (tert-butyl N-(2-cyanoethyl)-N-(2-methylpropyl)carbamate)

• Product Name: tert-butyl N-(2-cyanoethyl)-N-(2-methylpropyl)carbamate
• CAS No: 1247929-41-4
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 6391400
• PubChem ID: 61662636
• Update Time: 2025-10-28

tert-butyl N-(2-cyanoethyl)-N-(2-methylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 1247929-41-4
• EN300-4236885
• tert-butyl N-(2-cyanoethyl)-N-(2-methylpropyl)carbamate
• AKOS010927979

• Inchi： 1S/C12H22N2O2/c1-10(2)9-14(8-6-7-13)11(15)16-12(3,4)5/h10H,6,8-9H2,1-5H3
• InChI Key： CABOHOSEOORXMQ-UHFFFAOYSA-N
• SMILES： O(C(N(CCC#N)CC(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 53.3Ų

Additional information on tert-butyl N-(2-cyanoethyl)-N-(2-methylpropyl)carbamate

Introduction to tert-butyl N-(2-cyanoethyl)-N-(2-methylpropyl)carbamate (CAS No. 1247929-41-4) in Modern Chemical Research

The compound tert-butyl N-(2-cyanoethyl)-N-(2-methylpropyl)carbamate (CAS No. 1247929-41-4) represents a significant advancement in the realm of specialty chemicals, particularly in the context of pharmaceutical intermediates and synthetic methodologies. Its unique structural configuration, featuring a tert-butyl group and a dual amine functionality, positions it as a versatile building block for the development of novel bioactive molecules. This introduction delves into the compound’s chemical properties, synthetic pathways, and its emerging applications in cutting-edge research.

At its core, tert-butyl N-(2-cyanoethyl)-N-(2-methylpropyl)carbamate is an organocarbamate derivative characterized by a highly stable carbamate linkage. The presence of the tert-butyl group enhances the compound’s lipophilicity, making it an attractive candidate for drug delivery systems and membrane-interacting molecules. Concurrently, the cyanoethyl and methylpropyl side chains contribute to its reactivity, enabling diverse functionalization strategies that are pivotal in medicinal chemistry.

Recent advancements in synthetic chemistry have highlighted the utility of this compound as a precursor in the synthesis of complex pharmacophores. For instance, researchers have leveraged its bifunctional nature to develop novel protease inhibitors, which are critical in treating chronic inflammatory diseases. The carbamate moiety serves as a scaffold for selective modifications, allowing chemists to fine-tune molecular interactions with biological targets. This adaptability has made tert-butyl N-(2-cyanoethyl)-N-(2-methylpropyl)carbamate a cornerstone in high-throughput screening programs aimed at identifying next-generation therapeutics.

In the realm of materials science, this compound has garnered attention for its role in polymer synthesis. Its incorporation into polymeric matrices enhances thermal stability and mechanical strength, making it valuable for applications ranging from coatings to advanced composites. The cyano group further extends its utility by enabling cross-linking reactions, which are essential for creating durable and functional materials.

The pharmaceutical industry has been particularly keen on exploring the potential of tert-butyl N-(2-cyanoethyl)-N-(2-methylpropyl)carbamate as an intermediate in the synthesis of small-molecule drugs. Its structural features allow for selective derivatization, enabling the creation of molecules with tailored pharmacokinetic profiles. For example, recent studies have demonstrated its efficacy in generating potent kinase inhibitors, which play a crucial role in oncology research. The stability of the carbamate linkage ensures that intermediates remain intact during multi-step syntheses, minimizing unwanted side reactions and improving overall yield.

From an environmental perspective, the sustainable production of tert-butyl N-(2-cyanoethyl)-N-(2-methylpropyl)carbamate is a growing area of interest. Innovations in green chemistry have led to the development of catalytic processes that reduce waste and energy consumption while maintaining high yields. These advancements align with global efforts to promote eco-friendly chemical manufacturing practices.

The compound’s versatility extends to agrochemical applications as well. Researchers have explored its use as a precursor in the synthesis of novel pesticides and herbicides, where its structural motifs contribute to enhanced efficacy and reduced environmental impact. The ability to modify both amine functionalities allows for the creation of molecules with specific modes of action against pests while minimizing harm to non-target organisms.

Looking ahead, the future prospects for tert-butyl N-(2-cyanoethyl)-N-(2-methylpropyl)carbamate are promising. Ongoing research is focused on expanding its utility in drug discovery, materials science, and sustainable chemistry. Collaborative efforts between academia and industry are expected to yield novel applications that will further solidify its importance in modern chemical research.